Cas no 57083-02-0 (Benzene, 1-iodo-4-[(1E)-2-(4-methoxyphenyl)ethenyl]-)

Benzene, 1-iodo-4-[(1E)-2-(4-methoxyphenyl)ethenyl]- structure
57083-02-0 structure
Product name:Benzene, 1-iodo-4-[(1E)-2-(4-methoxyphenyl)ethenyl]-
CAS No:57083-02-0
MF:C15H13IO
MW:336.167596578598
CID:1603692
PubChem ID:54130987

Benzene, 1-iodo-4-[(1E)-2-(4-methoxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-iodo-4-[(1E)-2-(4-methoxyphenyl)ethenyl]-
    • 57083-02-0
    • DB-116132
    • Inchi: InChI=1S/C15H13IO/c1-17-15-10-6-13(7-11-15)3-2-12-4-8-14(16)9-5-12/h2-11H,1H3
    • InChI Key: NUIVTEFCSHTKQY-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C=CC2=CC=C(C=C2)I

Computed Properties

  • Exact Mass: 336.00069
  • Monoisotopic Mass: 336.00111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 9.2Ų
  • XLogP3: 4.8

Experimental Properties

  • PSA: 9.23

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